N-(3-bromophenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(3-bromophenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C15H14BrNO3/c1-19-12-7-4-8-13(20-2)14(12)15(18)17-11-6-3-5-10(16)9-11/h3-9H,1-2H3,(H,17,18)
• InChI Key: DHKLETXENABCQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C15H14BrNO3
• Molecular Weight: 336.18 g/mol

Description

N-(3-bromophenyl)-2,6-dimethoxybenzamide is a chemical compound that has been extensively studied for its various applications in scientific research. This compound is also known as Bromo-DMA, and its chemical formula is C15H14BrNO3.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2,6-dimethoxybenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
N-(3-bromophenyl)-2,6-dimethoxybenzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-bromophenyl)-2,6-dimethoxybenzamide in lab experiments is its ability to selectively target certain enzymes and proteins, making it a valuable tool for studying the mechanisms of various diseases. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(3-bromophenyl)-2,6-dimethoxybenzamide. One area of research is the development of more potent and selective analogs of this compound for the treatment of various diseases. Another area of research is the investigation of the potential of this compound as a drug delivery system for targeted therapy. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, N-(3-bromophenyl)-2,6-dimethoxybenzamide is a valuable compound for scientific research with various potential applications. Its ability to selectively target certain enzymes and proteins makes it a valuable tool for studying the mechanisms of various diseases. However, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-(3-bromophenyl)-2,6-dimethoxybenzamide involves the reaction of 2,6-dimethoxybenzoic acid with thionyl chloride to produce 2,6-dimethoxybenzoyl chloride. The resulting compound is then reacted with 3-bromophenylamine to obtain N-(3-bromophenyl)-2,6-dimethoxybenzamide.

Scientific Research Applications

N-(3-bromophenyl)-2,6-dimethoxybenzamide has been widely used in scientific research for its various applications. This compound has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as a pain reliever and anti-inflammatory agent.